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Compound of Interest

Compound Name: [SER140]-PLP(139-151)

Cat. No.: B15600335 Get Quote

Researchers and laboratory professionals handling [SER140]-PLP(139-151), a synthetic

peptide fragment of myelin proteolipid protein, must adhere to stringent safety and disposal

protocols.[1] While specific disposal instructions for this compound are not readily available,

general guidelines for the safe handling and disposal of synthetic peptides should be strictly

followed to minimize risk and ensure a safe laboratory environment.[2] All synthetic peptides

should be treated as potentially hazardous materials, as their toxicological properties may not

be fully known.[3]

Personal Protective Equipment and Safe Handling
The primary defense against accidental exposure when working with [SER140]-PLP(139-151)
is the consistent use of appropriate Personal Protective Equipment (PPE).[2] Handling should

occur in a designated, clean, and organized laboratory area to prevent cross-contamination.[2]

Table 1: Personal Protective Equipment (PPE) and Handling Precautions
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Protective Gear Specification Rationale

Gloves
Chemical-resistant disposable

gloves (e.g., nitrile)

To prevent skin contact.

Gloves should be changed

immediately if contaminated.[2]

Eye Protection Safety glasses or goggles

To protect against accidental

splashes, particularly when

reconstituting the lyophilized

powder.[2]

Lab Coat
Standard laboratory coat or

protective gown

To protect skin and personal

clothing from spills.[2]

Ventilation Fume hood

Recommended when working

with solvents for reconstitution.

[4]

Step-by-Step Disposal Procedures
The disposal of [SER140]-PLP(139-151) and associated waste must comply with local, state,

and federal regulations.[2] Never dispose of this peptide in regular trash or down the drain.[2]

Experimental Protocol for Disposal:

Segregation of Waste: All materials that have come into contact with [SER140]-PLP(139-
151), including used vials, contaminated PPE (gloves, pipette tips), and any absorbent

materials from spills, must be collected in a designated hazardous waste container.[2][3]

Labeling of Waste Containers: The hazardous waste container must be clearly labeled with

its contents, including the name of the chemical ([SER140]-PLP(139-151)) and any solvents

used.

Institutional Protocol Adherence: It is crucial to follow your institution's specific protocols for

hazardous waste disposal. Contact your Environmental Health & Safety (EH&S) department

to schedule a pickup and ensure compliant disposal through a licensed contractor.[2]

Emergency Procedures
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In the event of accidental exposure, immediate action is critical.

Skin Contact: Promptly wash the affected area with soap and water for at least 15 minutes.

[2][3]

Eye Contact: Immediately flush the eyes with water for at least 15 minutes using an eyewash

station and seek urgent medical attention.[2][3]

Inhalation: Move the individual to an area with fresh air and seek medical attention.[2][3]

Ingestion: If the person is conscious, wash out their mouth with water. Do not swallow the

rinse water. Seek immediate medical attention.[3]

Spills: In case of a spill, wear appropriate protective equipment, absorb the material with

sand or vermiculite, and place it in a sealed container for disposal.[3] After cleanup,

thoroughly ventilate the area and wash the spill site.[3]

Disposal Workflow for [SER140]-PLP(139-151)
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Preparation & Handling

Waste Generation

Disposal Protocol

Wear appropriate PPE:
- Nitrile Gloves

- Safety Goggles
- Lab Coat

Handle peptide in a
designated area

Used vials Contaminated PPE
(gloves, tips) Spill cleanup materials

Collect all waste in a
designated hazardous

waste container

Clearly label container
with contents

Store container in a
secure, designated area
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for waste pickup

Compliant disposal by
licensed contractor
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Caption: Workflow for the safe disposal of [SER140]-PLP(139-151).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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